Purine-2,6(1H,3H)-dione, 7-(2-bromobenzyl)-8-chloro-1,3-dimethyl-

• Molecular Formula: C14H12BrClN4O2
• Molecular Weight: 383.63 g/mol
• IUPAC Name: 7-[(2-bromophenyl)methyl]-8-chloro-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C14H12BrClN4O2/c1-18-11-10(12(21)19(2)14(18)22)20(13(16)17-11)7-8-5-3-4-6-9(8)15/h3-6H,7H2,1-2H3
• InChI Key: NUMSYWCBFYCJGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Cl)CC3=CC=CC=C3Br

Description

Purine-2,6(1H,3H)-dione, 7-(2-bromobenzyl)-8-chloro-1,3-dimethyl- is a useful research compound. Its molecular formula is C14H12BrClN4O2 and its molecular weight is 383.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

8-Chlorotheophylline and 2-bromobenzyl bromide were reacted and purified as described in the General procedure CC, step A, to afford 83A as white crystals in 57%.

Synthesis routes and methods II

Procedure details

8-Chlorotheophylline (10 g, 46.6 mmol) was dissolved in 250 ml of DMF and 8 ml of DIEA, and 2-bromobenzyl bromide (12.2 g, 48.9 mmol) was added. The mixture was stirred at 65° C. for 2 hours. The reaction mixture was added 20 ml of EtOAc and 250 ml of cold water. The white precipitate was collected by filtration to afford compound (10A) as white crystals.